Cas no 2097883-53-7 (2-(benzylsulfanyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one)

• Product Name: 2-(benzylsulfanyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one
• CAS No: 2097883-53-7
• MF: C₁₆H₁₈N₄OS
• MW: 314.405321598053
• CID: 6209467
• PubChem ID: 126853404
• Update Time: 2025-06-08

2-(benzylsulfanyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one
• 2097883-53-7
• 2-benzylsulfanyl-1-[3-(pyrimidin-4-ylamino)azetidin-1-yl]ethanone
• 2-(benzylsulfanyl)-1-{3-[(pyrimidin-4-yl)amino]azetidin-1-yl}ethan-1-one
• AKOS032467182
• F6550-6609

• Inchi： 1S/C16H18N4OS/c21-16(11-22-10-13-4-2-1-3-5-13)20-8-14(9-20)19-15-6-7-17-12-18-15/h1-7,12,14H,8-11H2,(H,17,18,19)
• InChI Key： RSRORXKLYNUKSQ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)CC(N1CC(C1)NC1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 314.12013238g/mol
• Monoisotopic Mass: 314.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.4Ų

Additional information on 2-(benzylsulfanyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one

Comprehensive Overview of 2-(benzylsulfanyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one (CAS No. 2097883-53-7)

The compound 2-(benzylsulfanyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one (CAS No. 2097883-53-7) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzylsulfanyl group and a pyrimidin-4-ylaminoazetidine moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymatic pathways, particularly in the context of kinase inhibition and signal transduction modulation.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. 2-(benzylsulfanyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one has garnered attention due to its potential role in addressing unmet medical needs, such as resistant infections and chronic inflammatory conditions. Its azetidine ring, a four-membered nitrogen heterocycle, is particularly noteworthy for its conformational rigidity, which can enhance binding affinity to biological targets.

The synthesis of CAS No. 2097883-53-7 involves multi-step organic reactions, including nucleophilic substitution and amide bond formation. Researchers often employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to purify and characterize this compound. Its benzylsulfanyl group contributes to its lipophilicity, which is a critical factor in drug absorption and bioavailability. These properties align with current trends in drug design, where optimizing pharmacokinetic profiles is a top priority.

One of the most frequently searched questions in the scientific community is: "What are the potential therapeutic applications of pyrimidine-based compounds?" This compound’s pyrimidin-4-yl moiety positions it as a candidate for antiviral and anticancer research, given the established role of pyrimidine derivatives in nucleic acid metabolism. Additionally, its aminoazetidin-1-yl segment may offer selectivity advantages in targeting specific protein kinases, a hot topic in oncology drug development.

From an industrial perspective, 2-(benzylsulfanyl)-1-{3-(pyrimidin-4-yl)aminoazetidin-1-yl}ethan-1-one is also being investigated for its utility in agrochemical formulations. The benzylsulfanyl group’s reactivity makes it a potential building block for crop protection agents, addressing global concerns about food security and sustainable agriculture. This dual applicability in pharmaceuticals and agrochemicals underscores its versatility and commercial value.

In summary, CAS No. 2097883-53-7 represents a promising scaffold for interdisciplinary research. Its structural features, including the benzylsulfanyl and pyrimidin-4-ylaminoazetidine components, offer multiple avenues for innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity.